tert-butyl N-[(3S,5R)-5-(trifluoromethyl)piperidin-3-yl]carbamate

• IUPAC Name: tert-butyl N-[(3S,5R)-5-(trifluoromethyl)piperidin-3-yl]carbamate
• InChI: InChI=1S/C11H19F3N2O2/c1-10(2,3)18-9(17)16-8-4-7(5-15-6-8)11(12,13)14/h7-8,15H,4-6H2,1-3H3,(H,16,17)/t7-,8+/m1/s1
• InChI Key: CUNVTZVWJLBPQS-SFYZADRCSA-N
• Canonical SMILES: CC(C)(C)OC(=O)NC1CC(CNC1)C(F)(F)F
• Isomeric SMILES: CC(C)(C)OC(=O)N[C@H]1C[C@H](CNC1)C(F)(F)F
• Molecular Formula: C11H19F3N2O2
• Molecular Weight: 268.28 g/mol

Description

Tert-butyl N-[(3S,5R)-5-(trifluoromethyl)piperidin-3-yl]carbamate, also known as Boc-piperidine, is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various fields.

Scientific Research Applications

Intermediates in Organic Synthesis

This compound serves as a crucial intermediate in the synthesis of a wide range of compounds. For example, it has been used in the synthesis of isomorphous crystal structures, illustrating the role of simultaneous hydrogen and halogen bonds in crystal formation (Baillargeon et al., 2017). Additionally, it has been utilized in the development of photoredox-catalyzed reactions to create 3-aminochromones, showcasing its application in creating compounds with potential biological activities (Wang et al., 2022).

Application in Medicinal Chemistry

While direct applications in medicinal chemistry were not explicitly mentioned in the results, compounds related to "tert-butyl N-[(3S,5R)-5-(trifluoromethyl)piperidin-3-yl]carbamate" have been synthesized for potential biological activities. For instance, the synthesis of tert-butyl-4-(4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazol-1-yl)piperidine-1-carboxylate highlights the compound's role in producing biologically active molecules (Kong et al., 2016).

Structural and Synthetic Studies

Further research has explored its structural aspects and potential for synthesizing novel compounds. For example, studies on the synthesis, NMR, and single-crystal analysis of related carbazate derivatives emphasize its utility in preparing biopertinent and synthetically important intermediates (Shanthi et al., 2020). Another study focused on the synthesis of a protected β-d-2-deoxyribosylamine analogue, which is an important intermediate for the enantioselective synthesis of carbocyclic analogues of 2′-deoxyribonucleotides (Ober et al., 2004).

Synthesis routes and methods

Procedure details

In a 50 mL hastalloy metal reactor, tert-butyl (5-(trifluoromethyl)pyridin-3-yl)carbamate (600 mg, 2.29 mmol) was treated with glacial acetic acid (10 mL), platinum (IV) oxide (250 mg, 1.10 mmol) and rhodium (5 wt. % (dry) on carbon, degussa type, 250 mg, 2.43 mmol) and hydrogenated at 200 psi hydrogen at 70° C. for 23 h. The reaction mixture was cooled to RT and filtered through a 0.45 um acrodisc, washed with MeOH and concentrated under reduced pressure. The residue was treated with EtOAc and 2N NaOH and extracted with EtOAc (3×25 mL). The combined organic layers were washed with brine and dried over MgSO4, filtered and concentrated to afford rac-tert-butyl (5-(trifluoromethyl)piperidin-3-yl)carbamate (490 mg, 1.83 mmol, 80%). MS (ESI, pos. ion) m/z: 269.1 (M+1). The crude material was used in the subsequent step without further purification.